2-Pyridinamine, 3-bromo-N-2-propen-1-yl-
Overview
Description
Synthesis Analysis
N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from a-bromoketones and 2-aminopyridine under different reaction conditions . N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP and the reaction conditions were mild and metal-free .
Scientific Research Applications
Synthesis of Pyridine Derivatives
2-Pyridinamine, 3-bromo-N-2-propen-1-yl- can be used in the synthesis of various pyridine derivatives. These derivatives have a wide range of applications in medicinal chemistry due to their biological activity. The compound can undergo palladium-catalyzed Suzuki cross-coupling reactions to produce novel pyridine derivatives with potential pharmaceutical applications .
Formation of N-(Pyridin-2-yl)amides
This compound is also involved in the chemodivergent synthesis of N-(pyridin-2-yl)amides. These amides can be synthesized via C–C bond cleavage promoted by iodine and tert-butyl hydroperoxide (TBHP) under mild, metal-free conditions . N-(Pyridin-2-yl)amides are important in drug design and development due to their structural significance in bioactive molecules.
Palladium-Catalyzed Amination Reactions
The bromo group in 2-Pyridinamine, 3-bromo-N-2-propen-1-yl- makes it a suitable candidate for palladium-catalyzed amination reactions. These reactions are crucial for constructing carbon-nitrogen bonds, which are foundational in creating compounds for pharmaceuticals and agrochemicals .
Synthesis of Carbolines
Carbolines, which have a tricyclic structure containing a pyridine ring, can be synthesized from 2-Pyridinamine, 3-bromo-N-2-propen-1-yl-. Carbolines have various pharmacological properties, including antitumor, antiviral, and enzyme inhibitory activities .
Amidine Formation
N-(Bromopyridyl)amidines can be formed from this compound, which are useful intermediates in organic synthesis and have potential applications in medicinal chemistry due to their presence in various biologically active compounds .
Synthesis of Arylboronic Acids
Arylboronic acids can be synthesized through palladium-catalyzed cross-coupling reactions involving 2-Pyridinamine, 3-bromo-N-2-propen-1-yl-. Arylboronic acids are valuable in medicinal chemistry for their role in Suzuki-Miyaura cross-coupling reactions to create biaryl compounds .
properties
IUPAC Name |
3-bromo-N-prop-2-enylpyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2/c1-2-5-10-8-7(9)4-3-6-11-8/h2-4,6H,1,5H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOMGCWMRABQSIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC1=C(C=CC=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Pyridinamine, 3-bromo-N-2-propen-1-yl- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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